Cas no 2097918-41-5 (2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one)

• Product Name: 2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one
• CAS No: 2097918-41-5
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 5461680
• Update Time: 2025-07-15

2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one
• 2-[(1-benzylpiperidin-4-yl)methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one

• Inchi： 1S/C20H25N3O/c24-20-13-18-7-4-8-19(18)21-23(20)15-17-9-11-22(12-10-17)14-16-5-2-1-3-6-16/h1-3,5-6,13,17H,4,7-12,14-15H2
• InChI Key： QFYPRHCMMIZDRU-UHFFFAOYSA-N
• SMILES： O=C1C=C2CCCC2=NN1CC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 525
• XLogP3: 2.4
• Topological Polar Surface Area: 35.9

Additional information on 2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

Introduction to 2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one (CAS No. 2097918-41-5)

2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the pyridazine class of heterocycles, which are widely recognized for their role in medicinal chemistry. The presence of a benzylpiperidine moiety and a cyclopentapyridazine core makes this molecule an intriguing candidate for further exploration in drug discovery.

The chemical structure of 2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one features a fused cyclopentane ring with a pyridazine ring embedded within it. This particular arrangement introduces rigidity to the molecule while allowing for conformational flexibility that can be exploited for binding interactions with biological targets. The 1-benzylpiperidin-4-ylmethyl substituent further enhances the molecular complexity and may contribute to pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding modes of this compound with various biological targets. Studies suggest that the benzylpiperidine moiety may interact with protein kinases and other enzymes involved in signal transduction pathways. Additionally, the cyclopentapyridazine core has shown promise in interactions with nucleic acid-binding proteins, making this compound a versatile scaffold for developing therapeutic agents.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like 2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one are of paramount importance. The benzylpiperidine group is particularly interesting because it is commonly found in drugs that modulate central nervous system activity. For instance, derivatives of piperidine have been explored in the development of antipsychotic and antidepressant medications. The incorporation of this motif into the cyclopentapyridazine framework may lead to novel compounds with enhanced efficacy and reduced side effects.

The pyridazine ring itself is a well-documented pharmacophore in medicinal chemistry. Pyridazines have been incorporated into a wide range of drugs targeting conditions such as cancer, inflammation, and infectious diseases. The cyclopentane fused to the pyridazine ring in 2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one adds an additional layer of complexity that may influence both binding affinity and selectivity. This structural feature could be exploited to develop drugs that exhibit higher specificity for certain biological pathways while minimizing off-target effects.

Recent experimental studies have begun to elucidate the biological activity of derivatives related to 2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one. Initial assays have shown promising results in inhibiting certain enzyme activities associated with inflammatory responses. The benzylpiperidine moiety appears to play a crucial role in modulating these enzymatic pathways by interacting with key residues in the active site. Further research is needed to fully characterize the mechanism of action and explore potential therapeutic applications.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the cyclopentapyridazine core requires multi-step reactions that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the required molecular architecture.

In conclusion,2-[(1-benzylpiperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one (CAS No. 2097918-41-5) represents a promising lead compound for further pharmaceutical development. Its unique structural features combined with its potential biological activities make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its properties and mechanisms of action,this compound holds significant promise as a starting point for developing novel therapeutic agents.